Cas no 2228845-19-8 (1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}piperazine)

• Product Name: 1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}piperazine
• CAS No: 2228845-19-8
• MF: C₁₂H₁₄F₄N₂
• MW: 262.246576786041
• CID: 5930801
• PubChem ID: 138985717
• Update Time: 2025-07-01

1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{[3-Fluoro-4-(trifluoromethyl)phenyl]methyl}piperazine
• Piperazine, 1-[[3-fluoro-4-(trifluoromethyl)phenyl]methyl]-
• 1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}piperazine
• A1-17037
• 1-[[3-fluoro-4-(trifluoromethyl)phenyl]methyl]piperazine
• GS1967
• 2228845-19-8
• EN300-1942653
• XWRPVMRDIOYHRD-UHFFFAOYSA-N
• 1-([3-Fluoro-4-(trifluoromethyl)phenyl]methyl)piperazine

• Inchi： 1S/C12H14F4N2/c13-11-7-9(1-2-10(11)12(14,15)16)8-18-5-3-17-4-6-18/h1-2,7,17H,3-6,8H2
• InChI Key： XWRPVMRDIOYHRD-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(C(F)(F)F)C(F)=C2)CCNCC1

Computed Properties

• Exact Mass: 262.10931110g/mol
• Monoisotopic Mass: 262.10931110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Boiling Point: 287.4±35.0 °C(Predicted)
• pka: 9.05±0.10(Predicted)

Additional information on 1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}piperazine

1-{3-Fluoro-4-(Trifluoromethyl)Phenylmethyl}Piperazine: A Comprehensive Overview

The compound 1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}piperazine, identified by the CAS number 2228845-19-8, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of piperazines, which are six-membered ring structures containing two nitrogen atoms. The presence of fluorine and trifluoromethyl groups introduces unique electronic and steric properties, making this compound a subject of interest for researchers and industry professionals alike.

Piperazines are well-known for their versatility in chemical synthesis. The 1-position substitution in this compound is particularly notable, as it allows for the attachment of a phenylmethyl group that is further substituted with fluorine and trifluoromethyl groups. This substitution pattern not only enhances the molecule's stability but also imparts specific reactivity, making it suitable for a wide range of applications. Recent studies have highlighted the importance of such substituted piperazines in drug discovery, particularly in the development of inhibitors for various enzymes and receptors.

The synthesis of 1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}piperazine involves a combination of nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound can be produced efficiently on an industrial scale. The use of environmentally friendly solvents and catalysts has also been explored to align with green chemistry principles, further enhancing the sustainability of its production.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Its ability to undergo various functional group transformations makes it an invaluable intermediate in organic synthesis. For instance, recent advancements in click chemistry have demonstrated how this piperazine derivative can be used to construct bioactive molecules with high precision and efficiency.

In terms of physical properties, 1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}piperazine exhibits a melting point that is consistent with other substituted piperazines, indicating its stability under thermal conditions. Its solubility in common organic solvents also facilitates its use in various chemical reactions. Spectroscopic analyses, including NMR and IR spectroscopy, have been employed to confirm the structure and purity of this compound, ensuring its reliability for downstream applications.

Recent research has also focused on the biological activity of this compound. Initial studies suggest that it may exhibit moderate inhibitory effects on certain kinases, making it a candidate for further exploration in anticancer drug development. Additionally, its ability to modulate ion channels has opened up possibilities in neuropharmacology.

In conclusion, 1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}piperazine represents a versatile and valuable molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methodologies and biological evaluations, positions it as a key player in contemporary chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.